Cas no 2172208-57-8 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}heptanoic acid)
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}heptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}heptanoic acid
- 2172208-57-8
- 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]formamido}heptanoic acid
- EN300-1476110
-
- Inchi: 1S/C26H27N3O5S/c1-2-3-8-16(13-23(30)31)27-24(32)22-15-35-25(28-22)29-26(33)34-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,15-16,21H,2-3,8,13-14H2,1H3,(H,27,32)(H,30,31)(H,28,29,33)
- InChI Key: ARPDKGMUFHKLID-UHFFFAOYSA-N
- SMILES: S1C=C(C(NC(CC(=O)O)CCCC)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 493.16714214g/mol
- Monoisotopic Mass: 493.16714214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 731
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 146Ų
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}heptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1476110-1.0g |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]formamido}heptanoic acid |
2172208-57-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1476110-50mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]formamido}heptanoic acid |
2172208-57-8 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1476110-100mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]formamido}heptanoic acid |
2172208-57-8 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1476110-250mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]formamido}heptanoic acid |
2172208-57-8 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1476110-500mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]formamido}heptanoic acid |
2172208-57-8 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1476110-1000mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]formamido}heptanoic acid |
2172208-57-8 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1476110-2500mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]formamido}heptanoic acid |
2172208-57-8 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1476110-5000mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]formamido}heptanoic acid |
2172208-57-8 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1476110-10000mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]formamido}heptanoic acid |
2172208-57-8 | 10000mg |
$14487.0 | 2023-09-29 |
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}heptanoic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}heptanoic acid
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}heptanoic acid: A Comprehensive Overview
The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}heptanoic acid, identified by the CAS number 2172208-57-8, is a complex organic molecule with significant potential in various chemical and biochemical applications. This compound belongs to the class of amino acids modified with thiazole and fluorenylmethoxycarbonyl (Fmoc) groups, making it a valuable substrate in peptide synthesis and drug discovery.
The structure of this compound is characterized by a heptanoic acid backbone, which is a seven-carbon chain with a carboxylic acid group at one end. Attached to this backbone is a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole ring is further substituted with an Fmoc group, a widely used protecting group in peptide synthesis due to its stability and ease of removal under specific conditions. The presence of the Fmoc group at the 2-position of the thiazole ring indicates that this compound may be utilized as an intermediate in the synthesis of more complex molecules, such as peptides or other bioactive agents.
Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. For instance, researchers have reported that thiazole derivatives exhibit potent anti-inflammatory, antioxidant, and anticancer activities. The incorporation of the Fmoc group in this compound not only enhances its stability during synthesis but also provides a handle for further functionalization. This makes it an attractive candidate for use in drug delivery systems or as a building block in combinatorial chemistry.
In terms of synthesis, the preparation of this compound involves multi-step reactions, including nucleophilic substitutions and coupling reactions. The use of Fmoc as a protecting group ensures that the amine functionality remains intact during these reactions, allowing for precise control over the final product's structure. Additionally, the heptanoic acid backbone provides flexibility in terms of solubility and bioavailability, making it suitable for various biological applications.
From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods allow for precise determination of the molecular structure and purity, ensuring that the compound meets high-quality standards required for research and development purposes.
Looking ahead, the potential applications of this compound are vast. Its unique combination of functional groups makes it an ideal candidate for exploring new therapeutic targets or developing novel diagnostic tools. Furthermore, ongoing advancements in synthetic chemistry are likely to unlock even more possibilities for this compound in fields ranging from materials science to biotechnology.
In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}heptanoic acid represents a significant advancement in organic chemistry. Its versatile structure and compatibility with modern synthetic techniques position it as a valuable tool in both academic research and industrial applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.
2172208-57-8 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}heptanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)